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Compound of Interest

Compound Name: TCMDC-137332

Cat. No.: B12367017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TCMDC-137332 is a small molecule inhibitor identified from the Tres Cantos Antimalarial Set

(TCAMS) with potent activity against Plasmodium falciparum, the parasite responsible for the

most severe form of malaria.[1][2] With a reported IC50 value of 7 nM, this compound serves

as a valuable tool for researchers investigating novel antimalarial drugs and studying the

biology of P. falciparum.[1][3] Proper preparation of stock solutions is a critical first step to

ensure accurate and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of TCMDC-137332 stock solutions.

Quantitative Data Summary
For ease of reference, the key chemical and physical properties of TCMDC-137332 are

summarized in the table below.
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Property Value Reference

CAS Number 165119-08-4 [3][4]

Molecular Formula C₁₇H₁₈ClNO₂ [4]

Molecular Weight 303.79 g/mol [4]

Appearance Crystalline solid

Purity >98% (typical)

IC₅₀ against P. falciparum 7 nM [1][3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [5]

Storage of Solid

Short-term (days to weeks): 0-

4°C, dry and dark. Long-term

(months to years): -20°C, dry

and dark.

[4]

Storage of Stock Solution

Short-term (days to weeks):

-20°C. Long-term (months):

-80°C. Avoid repeated freeze-

thaw cycles.

Experimental Protocols
Materials

TCMDC-137332 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM TCMDC-137332 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TCMDC-137332 in DMSO.

It is crucial to perform a small-scale solubility test before proceeding with larger quantities to

ensure the compound dissolves completely at the desired concentration.

Equilibrate TCMDC-137332 to Room Temperature: Before opening, allow the vial of solid

TCMDC-137332 to equilibrate to room temperature for at least 30 minutes. This prevents

condensation of moisture, which can affect the stability of the compound.

Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of TCMDC-137332. For example, to prepare 1 mL of a

10 mM stock solution, you will need 3.038 mg of the compound (Molecular Weight = 303.79).

Add Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed TCMDC-137332. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the solid is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) and

sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure

no particulates are present.

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can lead to degradation of

the compound, it is recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.

When ready to use, thaw an aliquot at room temperature and mix well before diluting to the

final experimental concentration in the appropriate cell culture medium or buffer.

Visualizations
Experimental Workflow for Stock Solution Preparation
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The following diagram illustrates the step-by-step workflow for preparing the TCMDC-137332
stock solution.
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Click to download full resolution via product page

Caption: Workflow for preparing TCMDC-137332 stock solution.

Putative Signaling Pathway of TCMDC-137332
While the direct target of TCMDC-137332 is still under investigation, related compounds from

the same chemical series, such as TCMDC-135051, have been shown to inhibit the

Plasmodium falciparum cdc2-related kinase 3 (PfCLK3).[6][7][8][9] PfCLK3 is a key regulator of

RNA splicing, an essential process for parasite survival. The diagram below illustrates the

hypothesized mechanism of action for TCMDC-137332, targeting PfCLK3 to disrupt parasite

development.
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Hypothesized Mechanism of Action
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Caption: Putative signaling pathway of TCMDC-137332.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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